Cas no 59115-82-1 (2-Butanone, 3-(4-methylphenyl)-)

2-Butanone, 3-(4-methylphenyl)- structure
59115-82-1 structure
Product Name:2-Butanone, 3-(4-methylphenyl)-
CAS No:59115-82-1
MF:C11H14O
MW:162.228263378143
CID:339799
PubChem ID:12751067
Update Time:2025-04-19

2-Butanone, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-(4-methylphenyl)-
    • 3-(4-methylphenyl)butan-2-one
    • AKOS015782219
    • 3-(p-Tolyl)butan-2-one
    • 59115-82-1
    • DTXSID60508890
    • SCHEMBL10890434
    • Inchi: 1S/C11H14O/c1-8-4-6-11(7-5-8)9(2)10(3)12/h4-7,9H,1-3H3
    • InChI Key: LVHKNIUWZMJFCW-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Butanone, 3-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668996-1g
3-(P-tolyl)butan-2-one
59115-82-1 98%
1g
¥9574.00 2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668996-5g
3-(P-tolyl)butan-2-one
59115-82-1 98%
5g
¥21746.00 2024-05-07

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